Cas no 36131-59-6 (2-Nitro-1H-pyrrole-3-carboxylic acid)

• Product Name: 2-Nitro-1H-pyrrole-3-carboxylic acid
• CAS No: 36131-59-6
• MF: C₅H₄N₂O₄
• MW: 156.096261024475
• CID: 921026
• Update Time: 2023-08-02

2-Nitro-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid,2-nitro-(9CI)
• 2-nitro-1H-pyrrole-3-carboxylic acid
• 2-Nitro-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C5H4N2O4/c8-5(9)3-1-2-6-4(3)7(10)11/h1-2,6H,(H,8,9)
• InChI Key： MSBWLQURRCKGNZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CNC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Topological Polar Surface Area: 98.9